2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[(4,5-diethyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C12H17N5OS2/c1-4-9-15-16-12(17(9)5-2)20-7-10(18)14-11-13-8(3)6-19-11/h6H,4-5,7H2,1-3H3,(H,13,14,18)
• InChI Key: JMEHSNYWSJQPPV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1CC)SCC(=O)NC2=NC(=CS2)C
• Molecular Formula: C12H17N5OS2
• Molecular Weight: 311.4 g/mol

Description

1,2,4-Triazole is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms. Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

Given the importance of the triazole scaffold, its synthesis has attracted much attention. For instance, 2-[4-(substituted benzylidenamino)-5-(substituted phenoxymethyl)-4H-1,2,4-triazol-3-yl thio] acetic acid derivatives have been synthesized by the reaction between 4-(substituted benzylidenamino)-5-(substituted phenoxymethyl)-2H-1,2,4-triazol-3(4H)-thiones and chloroacetic acid containing a catalytic amount of pyridine.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole compounds is characterized by three nitrogen atoms and two carbon atoms in a five-membered ring. There are two isomeric forms of triazole, namely, 1,2,3-triazole and 1,2,4-triazole.

Chemical Reactions Analysis

The unique structure of triazole facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Mechanism of Action

The mechanism of action of triazole compounds often involves forming hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Safety and Hazards

The safety and hazards associated with a specific 1,2,4-triazole compound would depend on its specific structure and properties. Some triazole compounds have been developed into drugs and have been shown to have acceptable safety profiles in clinical use.

Future Directions

The future directions in the research and development of 1,2,4-triazole compounds likely involve the synthesis of new derivatives with improved biological activity and safety profiles. The development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry.